Cas no 478067-34-4 (4-[(4-Methylphenyl)sulfanyl]-2-phenyl-6-[3-(trifluoromethyl)phenoxy]pyrimidine)

• Product Name: 4-[(4-Methylphenyl)sulfanyl]-2-phenyl-6-[3-(trifluoromethyl)phenoxy]pyrimidine
• CAS No: 478067-34-4
• MF: C₂₄H₁₇F₃N₂OS
• MW: 438.464794874191
• CID: 5706134
• PubChem ID: 3770687
• Update Time: 2023-10-15

4-[(4-Methylphenyl)sulfanyl]-2-phenyl-6-[3-(trifluoromethyl)phenoxy]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 7N-315S
• 4-[(4-methylphenyl)sulfanyl]-2-phenyl-6-[3-(trifluoromethyl)phenoxy]pyrimidine
• 6-[(4-methylphenyl)sulfanyl]-2-phenyl-4-pyrimidinyl 3-(trifluoromethyl)phenyl ether
• 478067-34-4
• 4-(4-methylphenyl)sulfanyl-2-phenyl-6-[3-(trifluoromethyl)phenoxy]pyrimidine
• AKOS005100875
• Pyrimidine, 4-[(4-methylphenyl)thio]-2-phenyl-6-[3-(trifluoromethyl)phenoxy]-
• 4-[(4-Methylphenyl)sulfanyl]-2-phenyl-6-[3-(trifluoromethyl)phenoxy]pyrimidine

• Inchi： 1S/C24H17F3N2OS/c1-16-10-12-20(13-11-16)31-22-15-21(28-23(29-22)17-6-3-2-4-7-17)30-19-9-5-8-18(14-19)24(25,26)27/h2-15H,1H3
• InChI Key： VJOZSAHYCXXZLJ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)C1C=C(N=C(C2C=CC=CC=2)N=1)OC1=CC=CC(C(F)(F)F)=C1

Computed Properties

• Exact Mass: 438.10136883g/mol
• Monoisotopic Mass: 438.10136883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 549
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.4
• Topological Polar Surface Area: 60.3Ų

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• Boiling Point: 476.0±45.0 °C(Predicted)
• pka: -1.24±0.39(Predicted)